Cas no 388072-71-7 (3-{(tert-butoxy)carbonylamino}-2-methylbutanoic Acid)
388072-71-7 structure
Product Name:3-{(tert-butoxy)carbonylamino}-2-methylbutanoic Acid
CAS No:388072-71-7
MF:C10H19NO4
MW:217.26216340065
CID:298832
PubChem ID:21475092
Update Time:2025-04-19
3-{(tert-butoxy)carbonylamino}-2-methylbutanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-
- 3-[(tert-Butoxycarbonyl)amino]-2-methylbutanoicacid
- 388072-71-7
- 3-((tert-Butoxycarbonyl)amino)-2-methylbutanoicacid
- 3-((tert-Butoxycarbonyl)amino)-2-methylbutanoic acid
- 3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic acid
- 2-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
- Z1509040537
- AKOS026741449
- EN300-135188
- SCHEMBL8908797
- 3-([(tert-Butoxy)carbonyl]amino)-2-methylbutanoic acid
- 3-{(tert-butoxy)carbonylamino}-2-methylbutanoic Acid
-
- Inchi: 1S/C10H19NO4/c1-6(8(12)13)7(2)11-9(14)15-10(3,4)5/h6-7H,1-5H3,(H,11,14)(H,12,13)
- InChI Key: VZHAMECIWIQGRU-UHFFFAOYSA-N
- SMILES: O(C(NC(C)C(C(=O)O)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 217.13147
- Monoisotopic Mass: 217.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6A^2
- XLogP3: 1.4
Experimental Properties
- PSA: 75.63
3-{(tert-butoxy)carbonylamino}-2-methylbutanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B814880-10mg |
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic Acid |
388072-71-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B814880-50mg |
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic Acid |
388072-71-7 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | B814880-100mg |
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic Acid |
388072-71-7 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Enamine | EN300-135188-0.05g |
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic acid |
388072-71-7 | 95% | 0.05g |
$182.0 | 2023-11-13 | |
| Enamine | EN300-135188-0.1g |
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic acid |
388072-71-7 | 95% | 0.1g |
$272.0 | 2023-11-13 | |
| Enamine | EN300-135188-0.25g |
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic acid |
388072-71-7 | 95% | 0.25g |
$389.0 | 2023-11-13 | |
| Enamine | EN300-135188-0.5g |
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic acid |
388072-71-7 | 95% | 0.5g |
$613.0 | 2023-11-13 | |
| Enamine | EN300-135188-1.0g |
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic acid |
388072-71-7 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-135188-2.5g |
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic acid |
388072-71-7 | 95% | 2.5g |
$1539.0 | 2023-11-13 | |
| Enamine | EN300-135188-5.0g |
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic acid |
388072-71-7 | 95% | 5.0g |
$2277.0 | 2023-02-15 |
3-{(tert-butoxy)carbonylamino}-2-methylbutanoic Acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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